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Compound of Interest

Compound Name: Sodium mandelate

Cat. No.: B087138

Sodium Mandelate: A Comprehensive Technical
Guide

CAS Number: 114-21-6

This technical guide provides an in-depth overview of sodium mandelate, the sodium salt of
mandelic acid. It is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, safety data, experimental protocols,
and mechanisms of action.

Chemical and Physical Properties

Sodium mandelate is a white crystalline powder. It is the sodium salt of the alpha-hydroxy acid
(AHA) mandelic acid. Its hygroscopic nature and solubility in water make it suitable for various
applications, including in the pharmaceutical and cosmetic industries.
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Property Value Source(s)
CAS Number 114-21-6 Multiple sources
Molecular Formula CsH7NaOs Multiple sources
Molecular Weight 174.13 g/mol Multiple sources
Appearance White crystalline powder [CymitQuimica]
Solubility Soluble in water [CymitQuimica]
Boiling Point 321.8°C at 760 mmHg ChemNet

Flash Point 162.6°C ChemNet

Safety Data Sheet (SDS) Information

This section summarizes the key safety information for sodium mandelate based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

~HS H | Identificati

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, L, ) H302: Harmful if
4 lalt text Warning
Oral swallowed
Skin
] o L ] H315: Causes
Corrosion/Irritatio 2 lalt text Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 alt text Warning serious eye
Irritation irritation
Specific Target H335: May
Organ Toxicity, 3 walt text Warning cause respiratory
Single Exposure irritation

Source: PubChem
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Precautionary Statements and First Aid

Type Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,

Prevention drink or smoke when using this product. P271.:
Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/eye

protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
P302+P352: IF ON SKIN: Wash with plenty of
soap and water. P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

Response

several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P330:

Rinse mouth.

P403+P233: Store in a well-ventilated place.
Storage Keep container tightly closed. P405: Store
locked up.

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.

Source: PubChem

Experimental Protocols

This section details methodologies for key experiments involving sodium mandelate, extracted
from scientific literature.

Synthesis of Sodium Mandelate from Racemic Mandelic
Acid
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Objective: To prepare sodium mandelate from racemic mandelic acid.

Methodology:

Dissolve 2 grams (13.1 mmol) of racemic mandelic acid in 50 mL of cyclopentyl methyl ether
(CPME).

e Add 500 pL of a saturated sodium hydroxide (NaOH) solution to the dissolved mandelic acid.
« Stir the resulting suspension for 1 hour at room temperature.

« Filter the precipitated sodium mandelate.

e Dry the filtered product at room temperature.

e Analyze the purity of the obtained sodium mandelate using Nuclear Magnetic Resonance
(NMR) spectroscopy.

Analysis of Sodium Mandelate by lon-Exchange
Chromatography

Objective: To determine the purity of prepared sodium mandelate salts.
Methodology:

o Sample Preparation: Accurately weigh approximately 1 gram of the sodium mandelate salt,
dissolve it in water, and dilute to 500 mL in a volumetric flask.

o Cation-Exchange:

o Pass a 25 mL aliquot of the sample solution through a cation-exchange resin in the
hydrogen form.

o Titrate the effluent with a standardized solution of sodium hydroxide.

e Anion-Exchange:
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o Pass a 25 mL aliquot of the sample solution through an anion-exchange resin in the
hydroxide form.

o Titrate the effluent with a standardized solution of hydrochloric acid.

o Calculation: The purity of the sodium mandelate salt is calculated based on the
stoichiometry of the titration reactions.

Synthesis of Mandelic Acid via Hydrolysis of 2,2-
dichloroacetophenone

Objective: To synthesize mandelic acid, which can then be converted to sodium mandelate.

Methodology:

o Oxidation-Chlorination: React styrene with trichloroisocyanuric acid in a suitable solvent to

produce 2,2-dichloroacetophenone.
e Hydrolysis:

o Hydrolyze the 2,2-dichloroacetophenone under alkaline conditions (e.g., in a sodium
hydroxide solution) to obtain sodium mandelate.

o Adjust the pH of the solution to 1-2 with hydrochloric acid to precipitate mandelic acid.
o Recrystallize the mandelic acid to purify it.

Mechanisms of Action and Signaling Pathways

While sodium mandelate does not have a classical signaling pathway, its biological effects are
mediated through distinct mechanisms in different applications.

Dermatological Application: Skin Renewal

As an alpha-hydroxy acid, mandelic acid (the active component of sodium mandelate in acidic

formulations) promotes skin exfoliation and rejuvenation.
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 To cite this document: BenchChem. [Sodium mandelate CAS number and safety data sheet
information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087138#sodium-mandelate-cas-number-and-safety-
data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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